Cas no 65299-01-6 (Benzaldehyde, 3-(acetyloxy)-4-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 3-(acetyloxy)-4-(phenylmethoxy)-
• CAS No: 65299-01-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 401013
• PubChem ID: 11437154
• Update Time: 2025-04-19

Benzaldehyde, 3-(acetyloxy)-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(acetyloxy)-4-(phenylmethoxy)-
• (5-formyl-2-phenylmethoxyphenyl) acetate
• acetic acid 2-benzyloxy-5-formylphenyl ester
• DTXSID70465889
• SCHEMBL6324586
• 65299-01-6
• 3-Acetyloxy-4-benzyloxybenzaldehyde
• KQZHDJDYBSJBTA-UHFFFAOYSA-N

• Inchi： 1S/C16H14O4/c1-12(18)20-16-9-14(10-17)7-8-15(16)19-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： KQZHDJDYBSJBTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters